Cas no 886762-48-7 (3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE)

• Product Name: 3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE
• CAS No: 886762-48-7
• MF: C₇H₃Cl₂F₃O₃S
• MW: 295.063129663467
• MDL: MFCD04972750
• CID: 993320
• PubChem ID: 2782768
• Update Time: 2025-10-28

3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE
• 3-Chloro-4-(trifluoromethoxy)-benzenesulfonyl chloride
• 3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULPHONYL CHLORIDE
• 3-chloro-4-(trifluoromethoxy)benzene-1-sulfonyl chloride
• SCHEMBL2635603
• GS3085
• CS-0084284
• 886762-48-7
• A842834
• DTXSID30382280
• 3-chloro-4-[(trifluoromethyl)oxy]benzenesulfonyl chloride
• AS-55100
• AKOS016016440
• MFCD04972750
• 3-Chloro-4-(trifluoromethoxy)-benzenesulfonylchloride
• EN300-263330
• W16359
• 3-Chloro-4-(trifluoromethoxy)benzenesulphonylchloride
• 3-Chloro-4- trifluoromethoxy benzenesulphonyl chloride
• DB-193908

• MDL： MFCD04972750
• Inchi： 1S/C7H3Cl2F3O3S/c8-5-3-4(16(9,13)14)1-2-6(5)15-7(10,11)12/h1-3H
• InChI Key： LKVVZQXNPJBJDU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 293.9132050g/mol
• Monoisotopic Mass: 293.9132050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE

Recent Advances in the Application of 3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE (CAS: 886762-48-7) in Chemical and Pharmaceutical Research

3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE (CAS: 886762-48-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of sulfonamide-based pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and emerging applications in the pharmaceutical industry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE as a precursor for the synthesis of novel sulfonamide derivatives with potent inhibitory activity against carbonic anhydrase isoforms. The researchers employed a multi-step synthetic route, starting with the sulfonylation of 3-chloro-4-(trifluoromethoxy)aniline, followed by functional group transformations to yield target molecules. The resulting compounds exhibited nanomolar affinity for CA IX and XII, suggesting potential applications in cancer therapy.

In another significant development, a research team at MIT reported the incorporation of this sulfonyl chloride into the design of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The trifluoromethoxy group was found to enhance membrane permeability while the reactive sulfonyl chloride moiety enabled efficient covalent binding to the catalytic cysteine residue. This work, published in Nature Chemical Biology (2023), represents an important advancement in antiviral drug development.

Recent patent applications (WO2023056789, US20230183421) have disclosed novel synthetic methodologies for 3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE production with improved yields and purity. These innovations address previous challenges in large-scale synthesis, particularly regarding the control of byproducts and optimization of reaction conditions. The improved synthetic protocols are expected to facilitate broader application of this intermediate in pharmaceutical manufacturing.

From a safety perspective, new toxicological data has emerged regarding this compound. A comprehensive study in Chemical Research in Toxicology (2023) characterized its reactivity profile and potential hazards, providing important guidance for safe handling in laboratory and industrial settings. The findings emphasize the need for proper personal protective equipment and engineering controls when working with this reactive sulfonyl chloride derivative.

Looking forward, computational chemistry approaches are being applied to predict novel applications of 3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE in drug design. Molecular docking studies suggest potential for developing new kinase inhibitors and GPCR modulators based on this scaffold. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for metabolic and inflammatory disorders.

In conclusion, 3-CHLORO-4-(TRIFLUOROMETHOXY)BENZENESULFONYL CHLORIDE (CAS: 886762-48-7) continues to be a valuable building block in medicinal chemistry with expanding applications. The recent research highlights its versatility in drug discovery and the development of improved synthetic methods. Future studies will likely explore its potential in additional therapeutic areas and further optimize its synthetic accessibility for pharmaceutical applications.